

CCT241161: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: CCT241161

Cat. No.: B15613623

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT241161 is a potent, orally bioavailable, multi-kinase inhibitor that has demonstrated significant anti-tumor activity in preclinical models of melanoma, including those resistant to first-generation BRAF inhibitors. As a "paradox-breaker," **CCT241161** inhibits the activity of RAF kinases without causing the paradoxical activation of the MAPK pathway in BRAF wild-type cells, a common liability of earlier BRAF inhibitors. Furthermore, its ability to co-inhibit Src family kinases provides a dual-pronged attack on cancer cell signaling, making it a valuable research tool for investigating novel therapeutic strategies against resistant cancers.

This technical guide provides an in-depth overview of **CCT241161**, including its mechanism of action, quantitative biochemical and cellular activity, and detailed experimental protocols for its use in preclinical research.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory and cellular anti-proliferative activities of **CCT241161**.

Table 1: In Vitro Kinase Inhibition

Target Kinase	IC50 (nM)
B-RAF	252[1]
B-RAF V600E	15[1]
C-RAF	6[1]
Src	15[1]
LCK	3[1]

Table 2: In Vivo Efficacy


Xenograft Model	Dosing	Outcome
B-RAF Mutant A375 Mouse Xenograft	20 mg/kg per day	Tumor Regression[1]

Mechanism of Action and Signaling Pathway

CCT241161 exerts its anti-cancer effects through the inhibition of key kinases in the RAS/RAF/MEK/ERK signaling pathway, which is a critical regulator of cell proliferation, differentiation, and survival. In many melanomas, a mutation in the BRAF gene (such as V600E) leads to constitutive activation of this pathway, driving uncontrolled cell growth.

CCT241161 directly inhibits both wild-type and mutant BRAF, as well as C-RAF.

Simultaneously, **CCT241161** targets Src family kinases, which are involved in alternative signaling pathways that can contribute to resistance to BRAF inhibitors. By inhibiting both RAF and Src, **CCT241161** can overcome resistance mechanisms that rely on the activation of parallel signaling cascades.



[Click to download full resolution via product page](#)

CCT241161 inhibits both the primary RAS/RAF/MEK/ERK pathway and the parallel Src-mediated survival pathway.

Experimental Protocols

The following are detailed methodologies for key experiments involving **CCT241161**, based on standard preclinical research practices.

In Vitro Kinase Inhibition Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This assay is used to determine the half-maximal inhibitory concentration (IC₅₀) of **CCT241161** against target kinases.


Materials:

- Recombinant human kinases (B-RAF, B-RAF V600E, C-RAF, Src, LCK)
- Biotinylated substrate peptide specific for each kinase
- ATP
- Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT)
- **CCT241161** (serially diluted in DMSO)
- Stop/detection solution (containing EDTA, Europium-labeled anti-phospho-antibody, and Streptavidin-Allophycocyanin)
- 384-well low-volume plates
- TR-FRET compatible plate reader

Procedure:

- Compound Preparation: Prepare a 10-point serial dilution of **CCT241161** in 100% DMSO. Further dilute these concentrations in kinase assay buffer.
- Kinase Reaction:
 - Add 2.5 µL of the diluted **CCT241161** or vehicle control (DMSO) to the wells of a 384-well plate.
 - Add 2.5 µL of a 2x kinase solution to each well.

- Initiate the reaction by adding 5 μ L of a 2x substrate/ATP solution to each well. The final ATP concentration should be at or near the K_m for each respective kinase.
- Incubate the plate at room temperature for 60 minutes.
- Detection:
 - Stop the kinase reaction by adding 5 μ L of the stop/detection solution.
 - Incubate the plate at room temperature for 60 minutes to allow for antibody binding.
- Measurement: Read the plate on a TR-FRET compatible plate reader, measuring the emission at both the donor (Europium) and acceptor (Allophycocyanin) wavelengths.
- Data Analysis: Calculate the ratio of acceptor to donor fluorescence. Plot the percentage of inhibition against the logarithm of the **CCT241161** concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.



[Click to download full resolution via product page](#)

Workflow for determining the IC₅₀ of **CCT241161** using a TR-FRET kinase assay.

Cell Proliferation Assay (MTT Assay)

This assay measures the effect of **CCT241161** on the proliferation of cancer cell lines.

Materials:

- B-RAF mutant (e.g., WM266.4, A375) and B-RAF wild-type (e.g., D35) melanoma cell lines
- Complete cell culture medium (e.g., DMEM with 10% FBS)
- 96-well cell culture plates
- **CCT241161** (serially diluted in culture medium)
- MTT solution (5 mg/mL in PBS)
- Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
- Microplate reader

Procedure:

- Cell Seeding: Seed cells into a 96-well plate at a density of 2,000-5,000 cells per well in 100 μ L of complete medium and allow them to adhere overnight.
- Compound Treatment: Prepare serial dilutions of **CCT241161** in culture medium. Remove the old medium from the wells and add 100 μ L of the compound dilutions. Include a vehicle control (medium with DMSO).
- Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.
- MTT Addition: Add 10 μ L of MTT solution to each well and incubate for an additional 4 hours.
- Solubilization: Add 100 μ L of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.
- Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

- **Data Analysis:** Subtract the background absorbance from all readings. Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) value.

In Vivo Tumor Xenograft Study

This study evaluates the anti-tumor efficacy of **CCT241161** in a mouse model.


Materials:

- Female athymic nude mice (6-8 weeks old)
- A375 human melanoma cell line (B-RAF V600E mutant)
- Matrigel
- **CCT241161** formulated for oral administration (e.g., in 0.5% HPMC, 0.2% Tween 80)
- Calipers for tumor measurement

Procedure:

- **Tumor Implantation:** Subcutaneously inject 5×10^6 A375 cells in a 1:1 mixture with Matrigel into the flank of each mouse.
- **Tumor Growth and Randomization:** Monitor tumor growth. When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups (e.g., vehicle control and **CCT241161** 20 mg/kg).
- **Treatment Administration:** Administer **CCT241161** or vehicle control orally once daily for the duration of the study (e.g., 21 days).
- **Tumor Measurement:** Measure tumor dimensions with calipers twice weekly and calculate tumor volume using the formula: $(\text{Length} \times \text{Width}^2) / 2$.
- **Monitoring:** Monitor animal body weight and general health throughout the study.

- Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, biomarker analysis).
- Data Analysis: Plot the mean tumor volume over time for each treatment group. Calculate the tumor growth inhibition (TGI) for the **CCT241161**-treated group compared to the vehicle control.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Paradox-Breaking RAF Inhibitors that Also Target SRC Are Effective in Drug-Resistant BRAF Mutant Melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [CCT241161: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15613623/docs#cct241161-a-technical-guide-for-researchers>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check